N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-1-phenylmethanesulfonamide

• IUPAC Name: N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C18H18N2O3S/c21-17-11-15-10-16(9-14-7-4-8-20(17)18(14)15)19-24(22,23)12-13-5-2-1-3-6-13/h1-3,5-6,9-10,19H,4,7-8,11-12H2
• InChI Key: SNJQCPXIILRVDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NS(=O)(=O)CC4=CC=CC=C4)CC(=O)N3C1
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-1-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C18H18N2O3S and its molecular weight is 342.41. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

One notable application involves the synthesis and evaluation of novel amsacrine analogs, where the acridine moiety's critical role in determining biological activity was assessed. This research highlights the anticancer activity and DNA intercalation propensity, providing a foundation for developing new anticancer agents (Chilin et al., 2009).

Novel Synthesis Methods

Research has also focused on the efficient synthesis of quinolines from 2-aminoaryl ketones and carbonyl compounds using environmentally friendly reagents, indicating potential advancements in sustainable chemistry practices (Ghorbani‐Vaghei & Akbari-Dadamahaleh, 2009). Another study utilized trifluoromethanesulfonic anhydride in synthesizing compounds containing a new pyrazolo[3',4':5,6]pyrido[3,2-b]azepine heterocyclic system, further expanding the chemical toolbox for heterocyclic compound synthesis (Yakovenko et al., 2021).

Drug Discovery and Material Science

In drug discovery, the exploration of antimalarial sulfonamides against COVID-19, utilizing computational calculations and molecular docking studies, has provided insights into potential therapeutic agents. This research demonstrates the versatility of sulfonamide compounds in addressing contemporary health challenges (Fahim & Ismael, 2021). Additionally, the synthesis of N-(4-Chloro-2-nitrophenyl)methanesulfonamide and its potential as a precursor to biologically active substituted quinolines underscores the importance of these compounds in developing new pharmaceuticals and materials (Zia-ur-Rehman et al., 2008).